Cas no 10605-18-2 (Ethanediamide, N-methyl-N'-phenyl-)

• Product Name: Ethanediamide, N-methyl-N'-phenyl-
• CAS No: 10605-18-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1170173
• PubChem ID: 3429325
• Update Time: 2025-04-20

Ethanediamide, N-methyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N-methyl-N'-phenyl-
• N-Methyl-N-phenyl oxamide
• DTXSID701302551
• SCHEMBL6859270
• 10605-18-2
• AKOS000341574
• N1-Methyl-N2-phenylethanediamide
• STK058053
• N-methyl-N'-phenylethanediamide

• Inchi： 1S/C9H10N2O2/c1-10-8(12)9(13)11-7-5-3-2-4-6-7/h2-6H,1H3,(H,10,12)(H,11,13)
• InChI Key： KTSOVCJVQFKJOK-UHFFFAOYSA-N
• SMILES： O=C(C(NC)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 0.83500